N-({[3-chloro-4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)propanamide

• IUPAC Name: N-[[3-chloro-4-(4-methylpiperidin-1-yl)phenyl]carbamothioyl]propanamide
• InChI: InChI=1S/C16H22ClN3OS/c1-3-15(21)19-16(22)18-12-4-5-14(13(17)10-12)20-8-6-11(2)7-9-20/h4-5,10-11H,3,6-9H2,1-2H3,(H2,18,19,21,22)
• InChI Key: BROWGDYLEOJIQZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC(=S)NC1=CC(=C(C=C1)N2CCC(CC2)C)Cl
• Molecular Formula: C16H22ClN3OS
• Molecular Weight: 339.9 g/mol

Description

N-({[3-chloro-4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)propanamide, also known as MLN4924, is a small molecule inhibitor that has been extensively studied in the field of cancer research. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials for its potential as an anticancer agent.

Mechanism of Action

N-({[3-chloro-4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)propanamide inhibits NAE by covalently binding to the catalytic cysteine residue of the enzyme, preventing it from activating NEDD8. NEDD8 is a small ubiquitin-like modifier that is essential for the function of cullin-RING ubiquitin ligases (CRLs), which are involved in the degradation of many proteins. By inhibiting NAE and thus preventing NEDD8 from binding to CRLs, this compound can disrupt the ubiquitin-proteasome pathway and induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a significant impact on the biochemical and physiological processes of cancer cells. In preclinical studies, this compound has been shown to induce cell cycle arrest and apoptosis in a variety of cancer cell lines, including leukemia, lymphoma, breast cancer, and prostate cancer. Additionally, this compound has been shown to sensitize cancer cells to other anticancer agents, such as DNA-damaging agents and microtubule inhibitors, making it a potential candidate for combination therapy.

Advantages and Limitations for Lab Experiments

One advantage of using N-({[3-chloro-4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)propanamide in lab experiments is its specificity for NAE, which makes it a useful tool for studying the ubiquitin-proteasome pathway. Additionally, this compound has shown promising results in preclinical studies, making it a potential candidate for further development as an anticancer agent. However, one limitation of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer to cells in culture.

Future Directions

There are several future directions for research on N-({[3-chloro-4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)propanamide. One area of interest is the development of more potent and selective inhibitors of NAE, which could improve the efficacy and safety of this class of compounds. Additionally, further studies are needed to determine the optimal dosing and scheduling of this compound in clinical trials, as well as its potential for combination therapy with other anticancer agents. Finally, there is a need for more research on the mechanism of action of this compound, including its effects on other cellular processes beyond the ubiquitin-proteasome pathway.

Scientific Research Applications

N-({[3-chloro-4-(4-methyl-1-piperidinyl)phenyl]amino}carbonothioyl)propanamide has been extensively studied in cancer research due to its ability to inhibit the activity of NEDD8-activating enzyme (NAE), which is involved in the ubiquitin-proteasome pathway. This pathway is responsible for the degradation of many proteins, including those involved in cell cycle regulation and DNA repair. By inhibiting NAE, this compound can induce cell cycle arrest and apoptosis in cancer cells, making it a promising anticancer agent.